Cas no 4532-06-3 (diethyl 3-nitrophenyl phosphate)

• Product name: diethyl 3-nitrophenyl phosphate
• CAS No: 4532-06-3
• MF: C₁₀H₁₄NO₆P
• MW: 275.19506
• CID: 1516624
• PubChem ID: 521179

diethyl 3-nitrophenyl phosphate Chemical and Physical Properties

Names and Identifiers

• diethyl 3-nitrophenyl phosphate
• Phosphoric acid, diethyl 3-nitrophenyl ester
• Diethyl 3-nitrophenyl phosphate; Phosphoric acid, diethyl 3-nitrophenyl ester
• VXPBWHFHOQMMHT-UHFFFAOYSA-N
• diethyl beta-nitrophenyl phosphate
• 4532-06-3
• Diethyl,3-nitrophenyl phosphate
• DB-009263
• DTXSID20196474

• Inchi： InChI=1S/C10H14NO6P/c1-3-15-18(14,16-4-2)17-10-7-5-6-9(8-10)11(12)13/h5-8H,3-4H2,1-2H3
• InChI Key： VXPBWHFHOQMMHT-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05592
• Monoisotopic Mass: 275.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 331.1°C at 760 mmHg
• Flash Point: 154°C
• Refractive Index: 1.514
• PSA: 87.9
• LogP: 3.67790